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Compound of Interest

2-aminopropane-1,3-diol
Compound Name: _
Hydrochloride

Cat. No.: B2899187

An In-depth Technical Guide to 2-aminopropane-1,3-diol Hydrochloride

This guide provides a comprehensive technical overview of 2-aminopropane-1,3-diol
hydrochloride, a versatile chemical compound with significant applications in pharmaceutical
synthesis and biochemical research. Designed for researchers, scientists, and drug
development professionals, this document delves into the core chemical properties, synthesis,
analytical characterization, and practical applications of this important molecule, grounding all
information in established scientific principles and methodologies.

Core Introduction and Significance

2-Aminopropane-1,3-diol, commonly known by its trivial name Serinol, is a prochiral organic
compound structurally similar to the amino acid serine.[1][2] Its hydrochloride salt, 2-
aminopropane-1,3-diol hydrochloride, is the acid addition product that enhances stability
and modifies the physicochemical properties of the parent amine, making it suitable for various
applications. This compound serves as a critical intermediate and building block in the
synthesis of a wide array of fine chemicals and active pharmaceutical ingredients (APIS).[3]

In the pharmaceutical landscape, the serinol backbone is integral to the structure of several
notable drugs. It is a precursor for the antibiotic chloramphenicol, non-ionic X-ray contrast
agents like iopamidol, and immunomodulating drugs such as Fingolimod, which is used in the
treatment of multiple sclerosis.[2][4][5] Its derivatives are also explored in polymer chemistry for
the synthesis of functional monomers.[6] Biologically, serinol derivatives are fundamental
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components of sphingolipids and act as second messengers in cellular signaling pathways,
highlighting the compound's relevance in biochemical studies.[1][7]

Physicochemical Properties

Understanding the fundamental physicochemical properties of 2-aminopropane-1,3-diol
hydrochloride is paramount for its effective handling, characterization, and application. The
protonation of the amino group to form the hydrochloride salt significantly influences its
solubility and stability.

The chemical structure consists of a propane backbone with hydroxyl groups at positions 1 and
3, and an ammonium group at position 2, balanced by a chloride counter-ion.

Caption: Chemical Structure of 2-aminopropane-1,3-diol Hydrochloride

Table 1: Key Physicochemical Properties

Property Value Source(s)

Serinol hydrochloride, DL-
Synonyms _ _ [31[8]
Serinol hydrochloride

534-03-2 (for free base,

CAS Number ) [9][10]
Serinol)

Molecular Formula CsH10CINO2 [11]

Molecular Weight 127.57 g/mol [11]

White to off-white crystalline
Appearance [12][13]
powder or lumps

Melting Point 51-57°C (for free base) [31[13]

Solubility Soluble in water and alcohol [3][8]

N Stable under normal
Stability o ) [1][3]
conditions; hygroscopic
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Note: The CAS number typically refers to the free base, Serinol. The hydrochloride salt is a
distinct entity often prepared in situ or isolated as a separate product.

The hygroscopic nature of this compound necessitates storage in a dry, inert atmosphere to
prevent moisture absorption, which could affect its purity and handling characteristics.[3][14]

Synthesis and Purification

The industrial production of 2-aminopropane-1,3-diol hydrochloride typically involves a two-
stage process: the synthesis of the free base, Serinol, followed by its conversion to the
hydrochloride salt. The choice of synthetic route is often dictated by the availability of starting
materials, scalability, and desired purity.

Synthesis of Serinol (Free Base)

Several routes to Serinol have been established. A common and historically significant method
involves the catalytic reduction of 2-nitro-1,3-propanediol.[5][15] This nitro-diol intermediate is
itself synthesized from nitromethane and formaldehyde via a Henry Reaction.[15][16]

Workflow for Synthesis via Nitromethane:

o Henry Reaction: Nitromethane is reacted with formaldehyde in the presence of a base (e.qg.,
NaOH) to form tris(hydroxymethyl)nitromethane, which is then converted to 2-nitro-1,3-
propanediol.[16]

o Catalytic Reduction: The resulting 2-nitro-1,3-propanediol is catalytically hydrogenated using
catalysts like Raney Nickel or Palladium on Carbon (Pd/C) to yield Serinol.[5]

An alternative patented process involves the reaction of 1,3-dimethoxy-isopropyl chloride with
ammonia to form 1,3-dimethoxy-isopropylamine, which is then hydrolyzed with aqueous
hydrochloric acid to produce Serinol.[15][17]

Conversion to Hydrochloride Salt

The conversion of the free base Serinol to its hydrochloride salt is a straightforward acid-base
reaction. This step is crucial for purification, as the salt often exhibits better crystallinity and
lower solubility in organic solvents than the free base, facilitating its isolation.
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Protocol for Hydrochloride Salt Formation:

¢ Dissolve the crude Serinol free base in a suitable alcohol solvent, such as methanol or
ethanol.

e Cool the solution in an ice bath.

e Slowly add a stoichiometric amount of concentrated hydrochloric acid or introduce

anhydrous HCI gas.
e The 2-aminopropane-1,3-diol hydrochloride will precipitate out of the solution.

o The solid product is then collected by filtration, washed with a cold, non-polar solvent (e.g.,
diethyl ether) to remove impurities, and dried under vacuum.[11][16]
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Caption: General Synthesis & Purification Workflow

Analytical Characterization
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Rigorous analytical characterization is essential to confirm the identity, purity, and quality of 2-
aminopropane-1,3-diol hydrochloride. A multi-technique approach is employed, combining
spectroscopic and chromatographic methods.

Spectroscopic Methods

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are powerful tools for
structural elucidation.[18][19][20]

o H NMR: The spectrum would show characteristic signals for the methine proton (CH-N),
the diastereotopic methylene protons (CH2-O), and the exchangeable protons of the
hydroxyl (-OH) and ammonium (-NHs*) groups.

o 13C NMR: The spectrum would display distinct signals for the two carbon environments:
the methine carbon bonded to the nitrogen and the two equivalent methylene carbons
bonded to the oxygen atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.
Expected peaks include a broad O-H stretch from the hydroxyl groups, N-H stretching from
the ammonium group, and C-O stretching.

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the cation (the free
base).[21] Electron ionization (EI) would typically show a fragment pattern corresponding to
the Serinol structure.

Chromatographic Methods

¢ High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing
purity. A suitable method, often involving a reversed-phase column, can separate the main
compound from synthesis-related impurities.

» lon Exchange Chromatography: This technique can be used for the purification and analysis
of the amino alcohol, separating it from other components in a mixture.[11]

Other Methods

e Elemental Analysis: Confirms the empirical formula (CsH10CINO:2) by determining the
percentage composition of carbon, hydrogen, nitrogen, chlorine, and oxygen.[11]
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« Titration: The purity (assay) of the final product can be determined by non-aqueous acid-

base titration.[13]

Analytical Workflow for Quality Control
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Caption: Analytical Workflow for Quality Control

Applications in Research and Drug Development

The utility of 2-aminopropane-1,3-diol and its hydrochloride salt stems from its bifunctional

nature, containing both amine and diol functionalities. This makes it a versatile platform for

chemical synthesis.

o Pharmaceutical Intermediate: It is a key building block for complex APIs. Its prochiral nature

allows for the creation of specific stereoisomers, which is critical in modern drug design. Its

use in the synthesis of the immunosuppressant Fingolimod is a prime example of its

importance in medicine.[4][22]
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» Contrast Media: The serinol structure is incorporated into non-ionic X-ray contrast agents like
lopamidol, which are used extensively in medical imaging.[2]

e Biochemical Research: As a structural analog of serine and a component of sphingolipids,
serinol and its derivatives are used in studies related to cellular signaling, phospholipid
biosynthesis, and neurotransmitter synthesis.[7]

o Polymer and Materials Science: The diol functionality allows it to be used in the preparation
of polyesters and other polymers, which may have biomedical applications.[1][6] It can also
be used to create functional cyclic carbonate monomers for polymerization.[6]

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed when handling 2-
aminopropane-1,3-diol and its hydrochloride salt.

Table 2: Safety and Handling Guidelines
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Aspect

Recommendation

Source(s)

GHS Hazards

Causes severe skin burns and

eye damage.

[10][23][24]

Personal Protective Equipment
(PPE)

Wear protective gloves,
clothing, and eye/face
protection (safety goggles or

face shield).

[23][25]

Handling

Handle in a well-ventilated
area or in a closed system.
Avoid dust formation. Wash
hands thoroughly after
handling.

[14][23][25]

Storage

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Store under
an inert atmosphere due to its

hygroscopic nature.

[31014][25]

First Aid

In case of skin contact, wash
with plenty of soap and water.
For eye contact, rinse
cautiously with water for
several minutes. If inhaled,
move to fresh air. Seek
immediate medical attention

for significant exposure.

[23][25]

Disposal

Dispose of contents/container
to an approved waste disposal
plant in accordance with local,

state, and federal regulations.

[23]

Conclusion
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2-aminopropane-1,3-diol hydrochloride is more than a simple chemical; it is a fundamental
building block that enables significant advancements in medicine and materials science. Its
straightforward synthesis, well-defined properties, and versatile reactivity make it an invaluable
tool for researchers and developers. A thorough understanding of its chemistry, from synthesis
and purification to analytical characterization and safe handling, is essential for harnessing its
full potential in creating novel therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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